Cas no 921926-64-9 (2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis-)

2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis- structure
921926-64-9 structure
Product Name:2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis-
CAS No:921926-64-9
MF:C40H76N2O2
MW:617.043652534485
CID:743015
PubChem ID:15946538
Update Time:2025-04-19

2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthyridine-1,8(2H,5H)-dione, 2,7-dihexadecylhexahydro-, cis-
    • 2,7-dihexadecyl-3,4,4a,5,6,8a-hexahydro-2,7-naphthyridine-1,8-dione
    • DTXSID40580159
    • 921926-64-9
    • 2,7-Dihexadecylhexahydro-2,7-naphthyridine-1,8(2H,5H)-dione
    • Inchi: 1S/C40H76N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41-35-31-37-32-36-42(40(44)38(37)39(41)43)34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37-38H,3-36H2,1-2H3
    • InChI Key: FFPVQFCAVFWTFN-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N(CCCCCCCCCCCCCCCC)CCC2CCN1CCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 616.59067967g/mol
  • Monoisotopic Mass: 616.59067967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 30
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.4
  • Topological Polar Surface Area: 40.6Ų
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